Cas no 921939-08-4 (1-Methyl-5-phenoxy-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-Methyl-5-phenoxy-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid
• CAS No: 921939-08-4
• MF: C₁₂H₉F₃N₂O₃
• MW: 286.206673383713
• MDL: MFCD06203565
• CID: 1971831
• PubChem ID: 24229721
• Update Time: 2025-04-21

1-Methyl-5-phenoxy-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-5-phenoxy-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid
• CTK5H1018
• MolPort-000-144-039
• AG-H-78264
• CC64801
• KB-219465
• I14-85902
• 1-methyl-5-phenoxy-3-(trifluoromethyl)pyrazole-4-carboxylic acid
• MFCD06203565
• DB-079266
• CS-0325840
• 1-Methyl-5-phenoxy-3-trifluoromethyl-1H-pyrazole-4-carboxylic acid
• 921939-08-4
• DTXSID00640425
• AS-6501
• 1-methyl-5-phenoxy-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid, AldrichCPR

• MDL： MFCD06203565
• Inchi： 1S/C12H9F3N2O3/c1-17-10(20-7-5-3-2-4-6-7)8(11(18)19)9(16-17)12(13,14)15/h2-6H,1H3,(H,18,19)
• InChI Key： JLFWKPKAZSVCKI-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)O)=C(N(C)N=1)OC1C=CC=CC=1)(F)F

Computed Properties

• Exact Mass: 286.05700
• Monoisotopic Mass: 286.05652664g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 366.7±42.0 °C at 760 mmHg
• Flash Point: 175.6±27.9 °C
• PSA: 64.35000
• LogP: 2.92940
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-Methyl-5-phenoxy-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)